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Compound of Interest

Compound Name: 1-Methylindole

Cat. No.: B147185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methylindole, a heterocyclic aromatic organic compound, is a significant building block in the

landscape of organic synthesis and medicinal chemistry.[1] Structurally, it comprises a benzene

ring fused to a pyrrole ring, with a methyl group substituted on the nitrogen atom.[1] This

substitution precludes the N-H hydrogen bonding seen in indole, altering its physicochemical

properties and reactivity. Its unique electronic and structural characteristics make it a valuable

intermediate in the synthesis of a wide array of bioactive compounds, including

pharmaceuticals and agrochemicals.[1][2] This guide provides a comprehensive overview of

the core physicochemical properties of 1-Methylindole, detailed experimental protocols for

their determination, and its relevance in drug development, supported by logical and

experimental workflow diagrams.

Core Physicochemical Properties
The physicochemical properties of 1-Methylindole are crucial for its handling, reactivity, and

application in various synthetic and biological contexts. A summary of these key properties is

presented below.
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Property Value References

Molecular Formula C₉H₉N [2]

Molecular Weight 131.17 g/mol

Appearance
Light yellow to light brown

liquid or solid

Melting Point 94 - 95 °C

Boiling Point
237-239 °C @ 760 mmHg133

°C @ 26 mmHg

Density 1.051 g/mL at 20 °C

Refractive Index 1.606 - 1.609 @ 20 °C

Solubility

Insoluble in water.Soluble in

ethanol, ether, chloroform,

benzene.

logP (Octanol/Water) 2.54 - 2.72

Vapor Pressure 0.1 mmHg @ 25 °C

Flash Point >110 °C (>230 °F)

Stability

Light sensitive. Combustible.

Incompatible with strong

oxidizing agents.

Experimental Protocols
Accurate determination of physicochemical properties is fundamental in chemical research and

drug development. Below are detailed methodologies for key experiments.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a crucial indicator of purity.
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Apparatus: Melting point apparatus (e.g., Vernier Melt Station or similar), capillary tubes,

sample of 1-Methylindole.

Procedure:

A small, dry sample of 1-Methylindole is finely powdered and packed into a capillary tube

to a depth of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the

end of the melting range.

For a pure compound, this range should be narrow (0.5-2 °C).

Determination of Boiling Point by Simple Distillation
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus: Round-bottom flask, heating mantle, distillation head, condenser, thermometer,

receiving flask, boiling chips.

Procedure:

The liquid 1-Methylindole is placed in the round-bottom flask along with a few boiling

chips to ensure smooth boiling.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm of the distillation head to accurately measure the temperature of the

vapor.
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Cooling water is circulated through the condenser.

The liquid is heated gently. As the liquid boils, the vapor rises, and its temperature is

recorded by the thermometer.

The temperature will rise and then stabilize at the boiling point of the liquid as the vapor

surrounds the thermometer bulb. This stable temperature is the boiling point.

The vapor then passes into the condenser, where it cools and liquefies, and the distillate is

collected in the receiving flask.

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Apparatus: Test tubes, vortex mixer, analytical balance, volumetric flasks, pipettes.

Procedure (Qualitative):

Place a small, measured amount (e.g., 10 mg) of 1-Methylindole into a test tube.

Add a small volume (e.g., 1 mL) of the solvent to be tested (e.g., water, ethanol).

Agitate the mixture vigorously using a vortex mixer for a set period.

Visually inspect the solution for the presence of undissolved solid. If the solid has

completely disappeared, it is considered soluble. If it remains, it is insoluble. For liquid-

liquid solubility, the formation of a single phase indicates miscibility, while two distinct

layers indicate insolubility.

Procedure (Quantitative - Shake-Flask Method for Kₒw):

A solution of 1-Methylindole is prepared in a biphasic system of n-octanol and water.

The mixture is shaken for a prolonged period (e.g., 24 hours) to ensure equilibrium is

reached.
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The mixture is then centrifuged to separate the octanol and water layers.

The concentration of 1-Methylindole in each layer is determined using a suitable

analytical technique, such as UV-Vis spectroscopy or HPLC.

The octanol-water partition coefficient (Kₒw or P) is calculated as the ratio of the

concentration in the octanol phase to the concentration in the aqueous phase. LogP is the

base-10 logarithm of this ratio.

Applications in Research and Drug Development
1-Methylindole is a versatile precursor in the synthesis of various pharmaceutical agents. The

indole ring system is a common scaffold in molecules designed to interact with biological

targets like enzymes and receptors, attributed to its ability to form hydrogen bonds and engage

in hydrophobic interactions. Consequently, 1-Methylindole derivatives have been investigated

for a range of therapeutic applications, including as anti-inflammatory, analgesic, and

anticancer agents.

Below is a workflow for the synthesis of 1-Methylindole, a foundational step for its use in drug

discovery programs.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b147185?utm_src=pdf-body
https://www.benchchem.com/product/b147185?utm_src=pdf-body
https://www.benchchem.com/product/b147185?utm_src=pdf-body
https://www.benchchem.com/product/b147185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: N-Methylation of Indole
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A typical laboratory synthesis workflow for 1-Methylindole.
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The physicochemical properties of 1-Methylindole and its derivatives are critical determinants

of their pharmacokinetic and pharmacodynamic profiles in drug development. Properties like

solubility and lipophilicity (logP) directly influence absorption, distribution, metabolism, and

excretion (ADME).

Physicochemical Properties in Drug Development
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The influence of physicochemical properties on drug development stages.

The indole scaffold is a privileged structure in medicinal chemistry, interacting with a multitude

of biological targets. For instance, indole derivatives are known to act as inhibitors for kinases

such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key target in anti-cancer

therapy.
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Simplified Signaling Pathway Inhibition by Indole Derivatives
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Inhibition of a kinase signaling pathway by an indole-based drug.

Safety and Handling
1-Methylindole is considered a hazardous chemical. It is known to cause skin and serious eye

irritation, and may cause respiratory irritation. Therefore, appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when
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handling this compound. Work should be conducted in a well-ventilated area or a fume hood. It

is incompatible with strong oxidizing agents and is sensitive to light.

Conclusion
1-Methylindole is a compound of significant interest due to its versatile role as a synthetic

intermediate in the creation of complex, biologically active molecules. A thorough

understanding of its physicochemical properties, as detailed in this guide, is essential for its

effective and safe use in research and development. The methodologies for property

determination and the workflows provided herein offer a practical framework for professionals

in the field. As the quest for novel therapeutics continues, the strategic use of foundational

molecules like 1-Methylindole will remain a cornerstone of innovation in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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